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Compound of Interest

Compound Name: ZSET-845

Cat. No.: B1663202

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available research on ZSET-845. It is intended
for informational purposes for a scientific audience and is not a substitute for a formal safety
data sheet (SDS) or comprehensive toxicological report. No official safety, handling, or
toxicology data has been identified in the public domain. Standard laboratory safety protocols
for handling novel chemical compounds should be strictly followed.

ZSET-845 is a novel azaindolizinone derivative identified as a cognitive enhancer. Preclinical
studies indicate its potential for ameliorating learning and memory deficits, primarily through its
action on the cholinergic system. This technical guide consolidates the available scientific data
on ZSET-845 to inform researchers and drug development professionals.

Chemical and Physical Properties

Property Value

Chemical Name 3,3-diphenylimidazo[1,2-a]pyridin-2-(3H)-one
Molecular Formula C21H1sN20

CAS Number 324077-62-5

Molecular Weight 314.38 g/mol

Preclinical Efficacy Data
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The primary research on ZSET-845 has been conducted in rat models of cognitive impairment.
The compound has shown efficacy in reversing amnesic effects induced by amyloid-beta (Ap)
peptides and scopolamine. The key findings from these studies are summarized below.

Table 1: Summary of In Vivo Efficacy Studies of ZSET-845 in Rats
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Administration Dosages L
Study Model Key Findings Reference
Route (mglkg)
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tasks.[1]-
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, ] Oral 0.01,0.1,1 ] [1]
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acetyltransferase

(ChAT) activity in
the hippocampus
by 112% (0.01
mg/kg), 113.8%
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108.7% (1
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learning
impairment in a
passive
avoidance task.
[1]- Enhanced
_ ChAT activity in
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(AB)25-35- Oral 1,10 i ) [1]
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induced amnesia
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number of ChAT-
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cells in the

medial septum.
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Mechanism of Action

ZSET-845's cognitive-enhancing effects are attributed to its positive modulation of choline
acetyltransferase (ChAT), the enzyme responsible for the synthesis of the neurotransmitter
acetylcholine (ACh). Unlike many cognitive enhancers that act as acetylcholinesterase (AChE)
inhibitors, ZSET-845 does not inhibit the breakdown of ACh but rather enhances its production.
[1] This mechanism suggests a potential therapeutic advantage in addressing the cholinergic
deficits observed in neurodegenerative diseases like Alzheimer's disease.

Simplified Proposed Mechanism of Action of ZSET-845
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Caption: Proposed mechanism of ZSET-845 enhancing cognitive function.

Experimental Protocols

Detailed, replicable experimental protocols for the synthesis and handling of ZSET-845 are not
available in the public literature. The following outlines are based on the methodologies
described in the cited research papers and are intended as a reference for experimental
design.

In Vivo Model of Amyloid-Beta Induced Amnesia

This workflow describes the general procedure used to assess the efficacy of ZSET-845 in a rat
model of Alzheimer's disease.
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Experimental Workflow for AB-Induced Amnesia Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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